Cas no 2229414-96-2 (tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate
• CAS No: 2229414-96-2
• MF: C₁₆H₂₃FN₂O₃
• MW: 310.363827943802
• CID: 6096515
• PubChem ID: 165751995
• Update Time: 2025-06-25

tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate
• tert-butyl N-[4-fluoro-3-(piperidin-3-yloxy)phenyl]carbamate
• EN300-1884552
• 2229414-96-2

• Inchi： 1S/C16H23FN2O3/c1-16(2,3)22-15(20)19-11-6-7-13(17)14(9-11)21-12-5-4-8-18-10-12/h6-7,9,12,18H,4-5,8,10H2,1-3H3,(H,19,20)
• InChI Key： SCMRJAWZZULKSM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1OC1CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.16927076g/mol
• Monoisotopic Mass: 310.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate

tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate: A Comprehensive Overview

tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2229414-96-2) is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design and optimization. The molecule incorporates a tert-butyl group, a fluorine atom, and a piperidin-3-yloxy substituent, all of which contribute to its distinctive chemical properties and biological activity.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate. Researchers have employed cutting-edge techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These methods not only enhance the efficiency of synthesis but also ensure higher purity levels, which are critical for pharmacological studies.

The structural integrity of tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate plays a pivotal role in its biological activity. The fluorine atom at the para position of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to target proteins. Similarly, the piperidin-3-yloxy group adds complexity to the molecule's stereochemistry, potentially enhancing its ability to interact with specific biological targets.

Recent studies have explored the pharmacokinetic properties of tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate, revealing promising results in terms of bioavailability and metabolic stability. Preclinical trials have demonstrated that this compound exhibits favorable absorption profiles, making it a strong candidate for further development in therapeutic areas such as oncology and neurodegenerative diseases.

The synthesis of tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of intermediate compounds, such as the corresponding phenol derivative, followed by nucleophilic substitution reactions to introduce the piperidinyl group. The final step involves carbamate formation, which is crucial for achieving the desired product with high purity.

From an environmental perspective, researchers have prioritized the development of eco-friendly synthetic pathways for tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate. Green chemistry principles have been integrated into the synthesis process, reducing waste generation and minimizing the use of hazardous solvents. These efforts align with global initiatives aimed at sustainable chemical manufacturing.

The application of tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate extends beyond pharmaceuticals; it also holds potential in agrochemicals and advanced materials science. Its unique reactivity makes it a valuable building block for constructing more complex molecular architectures, further underscoring its versatility in various scientific domains.

In conclusion, tert-butyl N-4-fluoro-3-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2229414-96